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Compound of Interest

Compound Name: (S)-Butaprost free acid

Cat. No.: B15570314 Get Quote

(S)-Butaprost free acid, a potent and selective EP2 receptor agonist, requires careful handling

and disposal due to its chemical properties and potential biological activity. This guide provides

essential information for researchers, scientists, and drug development professionals on the

proper disposal procedures for (S)-Butaprost free acid, ensuring laboratory safety and

regulatory compliance.

Hazard and Handling Summary
While a specific Safety Data Sheet (SDS) for the (S)-isomer is not readily available, data for the

closely related (R)-Butaprost free acid provides critical safety information. It is classified as a

dangerous good for transport.[1] The compound is typically supplied in a solution, often

containing methyl acetate, which introduces additional hazards.
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Hazard Classification Description Precautionary Measures

Flammable Liquid
Highly flammable liquid and

vapor (due to solvent).[2]

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking. Use explosion-

proof

electrical/ventilating/lighting

equipment.[2]

Serious Eye Irritation
Causes serious eye irritation.

[2]

Wear protective gloves,

protective clothing, eye

protection, and face protection.

[2]

Specific Target Organ Toxicity
May cause drowsiness or

dizziness.[2]

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area.[2]

Step-by-Step Disposal Protocol
The disposal of (S)-Butaprost free acid and its contaminated materials must be handled as

hazardous chemical waste. Adherence to institutional and local regulations is paramount.

1. Waste Identification and Segregation:

Chemical Waste: All solutions containing (S)-Butaprost free acid, as well as any unused or

expired neat material, must be treated as chemical waste.

Contaminated Materials: Any items that have come into direct contact with (S)-Butaprost
free acid, such as pipette tips, gloves, bench paper, and empty vials, must be disposed of as

contaminated solid waste. These items should be collected in a dedicated, clearly labeled,

and sealed bag or container.

2. Waste Storage:

Liquid Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://cdn.caymanchem.com/cdn/msds/10006045m.pdf
https://cdn.caymanchem.com/cdn/msds/10006045m.pdf
https://cdn.caymanchem.com/cdn/msds/10006045m.pdf
https://cdn.caymanchem.com/cdn/msds/10006045m.pdf
https://cdn.caymanchem.com/cdn/msds/10006045m.pdf
https://cdn.caymanchem.com/cdn/msds/10006045m.pdf
https://www.benchchem.com/product/b15570314?utm_src=pdf-body
https://www.benchchem.com/product/b15570314?utm_src=pdf-body
https://www.benchchem.com/product/b15570314?utm_src=pdf-body
https://www.benchchem.com/product/b15570314?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect all liquid waste containing (S)-Butaprost free acid in a designated, compatible,

and leak-proof container. Acceptable containers include the original container or a sturdy

glass or plastic bottle with a secure cap.[3]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "(S)-Butaprost free acid," along with any solvents present (e.g., methyl acetate).

Store the waste container in a secondary containment bin in a cool, well-ventilated area,

away from ignition sources.[2]

Keep the container closed except when adding waste.[3]

Solid Waste:

Place all contaminated solid waste into a durable, leak-proof plastic bag or a designated

solid waste container.

Label the container as "Hazardous Waste: (S)-Butaprost free acid contaminated debris."

3. Disposal Procedure:

Do Not Pour Down the Drain: Due to its biological activity and potential environmental

impact, (S)-Butaprost free acid should never be disposed of down the sink.

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EH&S) department or a licensed hazardous waste disposal contractor to arrange for

pickup and disposal.[3]

Follow Institutional Protocols: Adhere strictly to your organization's specific procedures for

hazardous waste pickup requests and handling.

Disposal Decision Workflow
The following diagram outlines the logical steps for the proper disposal of (S)-Butaprost free
acid waste.
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Waste Generation
((S)-Butaprost free acid)

Is the waste liquid?

Collect in a labeled, sealed
liquid waste container.

Yes

Collect in a labeled, sealed
contaminated solid waste container.

No (Solid)

Store in a designated secondary
containment area away from ignition sources.

Arrange for pickup by
EH&S or a licensed

hazardous waste contractor.

Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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